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Compound of Interest

Compound Name: 5-Fluoro-2-nitrophenylacetonitrile

Cat. No.: B1294223

An In-depth Technical Guide to 5-Fluoro-2-nitrophenylacetonitrile

This technical guide provides a comprehensive overview of the material safety data, properties,
and handling procedures for 5-Fluoro-2-nitrophenylacetonitrile, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identification

5-Fluoro-2-nitrophenylacetonitrile is a nitrile derivative characterized by a phenyl ring
substituted with both a fluorine atom and a nitro group.[1] It is primarily used as a key
intermediate in organic synthesis, particularly in the pharmaceutical industry for creating
bioactive compounds.[1]
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Identifier

Value

Product Name

5-Fluoro-2-nitrophenylacetonitrile

Synonyms

Acetonitrile, (5-fluoro-2-nitrophenyl)-; 2-(5-

fluoro-2-nitrophenyl)acetonitrile

CAS Number

3456-75-5[2][3][4][5]

Molecular Formula

CeHsFN202[1][3][4][5]

Molecular Weight 180.14 g/mol [1][4][5]

InChl Key YETOJTGGLXHUCS-UHFFFAOYSA-N[3]
[O-]--INVALID-LINK--

SMILES

C1=CC=C(F)C=C1CC#N[3]

Physical and Chemical Properties

The physical and chemical properties of 5-Fluoro-2-nitrophenylacetonitrile are summarized

below.
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Property

Value

Source

Physical State

Crystals or powder or

crystalline powder

[3]

White to pale cream to pale

Appearance yellow [3]
Melting Point 70-72°C [11[2]
67.0-73.0°C [3]

Boiling Point 303.6°C at 760 mmHg [1][2]
Flash Point 137.4°C [1]
Density 1.367 g/cm3 [1]

Vapor Pressure

0.00092 mmHg at 25°C

[1]

Refractive Index

1.554

[1]

Assay (GC)

=298.5%

[3]

Hazard Identification and Safety

Due to its potential hazards and toxicity, it is crucial to handle this chemical with appropriate

safety protocols.[1] While specific GHS hazard statements were not consistently available

across all sources, related compounds with similar structures are classified as harmful if

swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[6][7][8]

General Precautionary Measures:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use in a well-ventilated place.[2]

Wear suitable protective clothing, including chemical-impermeable gloves.[2]

Keep away from sources of ignition and use non-sparking tools.[2]
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Exposure Event

First Aid Response

Ingestion

g Rinse mouth, call poison center

Eye Contact

Rinse with water for 15 mins

Medical |

@ Seek medical advice if symptoms persist

Skin Contact

g Wash with soap & water

Attention

Inhalation

Remove to fresh air

Caption: General first aid workflow following exposure.

Handling, Storage, and Disposal

Handling:

Storage:

Click to download full resolution via product page

Handle in a well-ventilated place.[2]

Avoid the formation of dust and aerosols.[2]

Wear suitable protective clothing and avoid contact with skin and eyes.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]
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« Store the container tightly closed in a dry, cool, and well-ventilated place.[2]
+ Keep away from foodstuff containers or incompatible materials.[2]
Disposal:

+ Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[9]

Preparation:
- Wear PPE (Gloves, Goggles)
- Ensure adequate ventilation

Handling:

- Use non-sparking tools
- Avoid dust/aerosol formation
- Avoid contact with skin/eyes

After Use Waste Generation

Storage: Disposal:
- Store in cool, dry, well-ventilated area - Collect waste in suitable, closed containers
- Keep container tightly closed - Dispose via approved waste plant

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe laboratory workflow for handling 5-Fluoro-2-nitrophenylacetonitrile.

Accidental Release Measures
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In case of a spill or leak:

e Personal Precautions: Ensure adequate ventilation, avoid dust formation, and wear personal
protective equipment (chemical impermeable gloves). Evacuate personnel to safe areas.[2]

» Environmental Precautions: Prevent further leakage if safe to do so. Do not let the chemical
enter drains.[2]

o Containment and Cleaning: Remove all sources of ignition. Collect the material using spark-
proof tools and place it in a suitable, closed container for disposal.[2]

Experimental Protocols and Applications

Specific experimental protocols for the synthesis or use of 5-Fluoro-2-nitrophenylacetonitrile
were not available in the consulted resources. However, its primary role is as a versatile
intermediate and building block in organic synthesis.[1]

Key Applications:

o Pharmaceutical Industry: Used as a key intermediate for the synthesis of bioactive
compounds and potential drug candidates.[1] The fluorine atom and nitro group are crucial
for developing therapeutic agents with improved pharmacological properties.[1]

¢ Organic Synthesis: Serves as a valuable building block for preparing a wide range of
chemical compounds.[1]

o Research and Development: Employed as a starting material to explore new chemical
reactions and synthesize novel compounds.[1]

o Material Science: Can be incorporated into polymers or coatings to develop new materials
with enhanced properties like thermal stability or chemical resistance.[1]
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Caption: Key application areas for 5-Fluoro-2-nitrophenylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Fluoro-2-nitrophenylacetonitrile material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294223#5-fluoro-2-nitrophenylacetonitrile-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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